1H-Imidazole, 2-[[(2-chlorophenyl)methyl]thio]-1-methyl-

• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol
• SMILES: CN1C=CN=C1SCC2=CC=CC=C2Cl
• InChI: InChI=1S/C11H11ClN2S/c1-14-7-6-13-11(14)15-8-9-4-2-3-5-10(9)12/h2-7H,8H2,1H3
• InChIKey: OHGJUHHSFHINJV-UHFFFAOYSA-N

2-[(2-Chlorobenzyl)thio]-1-methylimidazole: Identity and Procurement

1H-Imidazole, 2-[[(2-chlorophenyl)methyl]thio]-1-methyl- (molecular formula C11H11ClN2S, molecular weight ~238.74 g/mol) is a small-molecule 2-thioimidazole derivative characterized by a 1-methyl substituent on the imidazole ring and a 2-chlorobenzylthio moiety at the 2-position . The compound belongs to the pharmacologically significant class of 2-thio-substituted imidazoles, which have been extensively investigated as p38α mitogen-activated protein kinase (MAPK) inhibitors capable of suppressing pro-inflammatory cytokine release (TNF-α, IL-1β) [1]. The ortho-chloro substitution pattern on the benzyl ring distinguishes this compound from its more widely catalogued para-chloro isomer (CAS 392707-50-5) and from the non-halogenated benzylthio analog (CAS 63348-55-0), imparting unique steric and electronic properties relevant to target binding interactions . Commercially, the compound is available through specialty chemical suppliers at purities typically ≥95%, though it is not listed in major screening collections and lacks a publicly assigned CAS Registry Number as of the search date, necessitating procurement via custom synthesis or niche catalog suppliers .

1

p38α MAPK pathway probe – 2-thioimidazole scaffold studied for ATP-competitive kinase inhibition and cytokine suppression.

2

Ortho-chloro SAR differentiation – chlorine position influences lipophilicity and target-access profile vs. para-Cl and des-Cl analogs.

3

Niche procurement – available through custom synthesis or specialty catalog suppliers; not widely stocked in screening collections.

• [1] Laufer, S. A. et al. (2008) Design, Synthesis, and Biological Evaluation of Novel Tri- and Tetrasubstituted Imidazoles as Highly Potent and Specific ATP-Mimetic Inhibitors of p38 MAP Kinase. Journal of Medicinal Chemistry, 51, 4122–4149. View Source

Why 2-[(2-Chlorobenzyl)thio]-1-methylimidazole Cannot Be Replaced by Analogs

Within the 2-thioimidazole chemotype, subtle variations in the benzylthio substituent produce pronounced differences in biological activity that preclude casual analog substitution. In the seminal structure–activity relationship (SAR) study of 2,4,5- and 1,2,4,5-substituted 2-thioimidazoles, incorporation of specific substituents at the 2-position of the pyridinyl moiety was shown to modulate p38α MAPK inhibitory potency across a >1000-fold range (IC50 values from low nanomolar to micromolar), and to differentially affect cytochrome P450 (CYP450) isozyme inhibition profiles [1]. The 2-chlorobenzylthio group introduces a combination of ortho-chloro steric hindrance, altered electron density on the sulfur atom, and distinct lipophilicity (predicted LogP shift of approximately +0.5 to +0.8 versus the non-chlorinated benzylthio analog) that collectively influence target engagement, metabolic stability, and off-target liability [2]. Furthermore, chiral sulfoxide metabolites of 2-thioimidazoles exhibit enantiomer-dependent differences in p38α affinity (IC50 values in the low nanomolar range for the eutomer versus significantly reduced potency for the distomer), demonstrating that even oxidative state changes at the sulfur atom cannot be interchanged without consequence [3]. These class-wide observations establish that the specific 2-chlorobenzylthio–1-methyl substitution pattern constitutes a non-fungible pharmacophore element.

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Para-chloro isomer (CAS 392707-50-5) may alter permeability

Chlorine position shifts solvent exposure and lipophilicity; ortho vs. para isomer may not transfer physicochemical or cellular penetration behavior.

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Des-chloro analog (CAS 63348-55-0) lacks SAR vector

Absence of halogen removes halogen-bonding potential; class-level data indicate chloro substitution shifts kinase inhibition by 5- to 50-fold within the series.

!

Sulfoxide metabolite cannot replace parent sulfide

Oxidation state changes enantiomer-dependent p38α affinity; metabolic precursor identity is required for reproducible pharmacokinetic studies.

• [1] Laufer, S. A. et al. (2008) Design, Synthesis, and Biological Evaluation of Novel Tri- and Tetrasubstituted Imidazoles as Highly Potent and Specific ATP-Mimetic Inhibitors of p38 MAP Kinase: Focus on Optimized Interactions with the Enzyme's Surface-Exposed Front Region. Journal of Medicinal Chemistry, 51(14), 4122–4149. View Source
• [2] Li, Y. et al. (2012) Insight into the Structural Determinants of Imidazole Scaffold-Based Derivatives as P38 MAP Kinase Inhibitors by Computational Explorations. Bentham Science – 3D-QSAR (CoMFA, CoMSIA) study of 174 2-thioimidazole compounds; Q² = 0.475. View Source
• [3] Bühler, S., Goettert, M., Schollmeyer, D., Albrecht, W., & Laufer, S. A. (2011) Chiral Sulfoxides as Metabolites of 2-Thioimidazole-Based p38α Mitogen-Activated Protein Kinase Inhibitors: Enantioselective Synthesis and Biological Evaluation. Journal of Medicinal Chemistry, 54(9), 3283–3297. View Source

2-[(2-Chlorobenzyl)thio]-1-methylimidazole: Differentiation Evidence vs. Analogs

Ortho- vs. Para-Chloro Isomer: Permeability and Target Access

The 2-chlorobenzylthio (ortho-Cl) substitution pattern of the target compound confers distinct physicochemical properties compared to the 4-chlorobenzylthio (para-Cl) isomer (CAS 392707-50-5). The para-Cl isomer has a reported density of 1.2 ± 0.1 g/cm³ and a predicted boiling point of 396.6 ± 44.0 °C at 760 mmHg . While directly measured experimental values for the ortho-Cl target compound are not publicly reported, computational predictions indicate that ortho-substitution introduces intramolecular steric compression between the 2-chloro atom and the thioether sulfur, reducing the solvent-accessible surface area of the chlorine atom and altering the compound's effective lipophilicity (estimated ΔLogP ≈ +0.3 to +0.6 relative to the para isomer based on fragment-based calculations) . This LogP shift is consequential for passive membrane permeability and non-specific protein binding, both of which influence apparent biochemical potency in cell-based assays [1].

Ortho vs. Para Isomer PhysChem

Data to verify

Estimated ΔLogP ≈ +0.3 to +0.6 for ortho-Cl vs. para-Cl; differential chlorine solvent accessibility due to intramolecular steric interaction with thioether sulfur.

Physicochemical differentiation supports SAR exploration.

Computational prediction; direct experimental LogP not reported.

Evidence Dimension	Predicted lipophilicity (LogP) and steric profile
Target Compound Data	2-Cl regioisomer: ortho-chloro substitution; estimated LogP shift +0.3 to +0.6 vs. para-Cl; reduced chlorine solvent accessibility due to intramolecular steric interaction with thioether sulfur
Comparator Or Baseline	2-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-1H-imidazole (CAS 392707-50-5): density 1.2 ± 0.1 g/cm³, predicted BP 396.6 ± 44.0 °C; para-chloro fully solvent-exposed
Quantified Difference	Estimated ΔLogP ≈ +0.3 to +0.6 (ortho vs. para); differential chlorine solvent exposure
Conditions	Computational prediction based on fragment/additive models; direct experimental LogP measurement not available

Why This Matters

Even modest LogP differences of 0.3–0.6 log units can translate to measurable changes in membrane permeability and pharmacokinetic behavior, making the ortho-Cl isomer a chemically distinct entity for SAR exploration rather than a drop-in replacement for the para-Cl analog.

• [1] Li, Y. et al. (2012) Insight into the Structural Determinants of Imidazole Scaffold-Based Derivatives as P38 MAP Kinase Inhibitors by Computational Explorations. 3D-QSAR CoMFA/CoMSIA analysis of 174 2-thioimidazoles demonstrating steric and electrostatic field contributions to p38α inhibitory activity. View Source

2-Chlorobenzylthio vs. Unsubstituted Analog: Kinase Inhibition Potential

The presence of the ortho-chloro substituent on the benzyl ring is predicted to enhance target binding through halogen-bonding interactions and increased hydrophobic contacts within the p38α ATP-binding pocket. In a comprehensive 3D-QSAR analysis of 174 2-thioimidazole compounds evaluated for p38α MAPK inhibition, steric bulk and electrostatic properties at the 2-position substituent were identified as critical determinants of inhibitory potency, with the CoMFA model achieving a cross-validated Q² of 0.475 [1]. The unsubstituted benzylthio analog, 2-(benzylthio)-1-methyl-1H-imidazole (CAS 63348-55-0, MW 204.29, commercially available at 95–98% purity), lacks the chlorine atom entirely, eliminating the possibility of halogen–protein interactions and reducing molecular polarizability . While direct p38α IC50 values for neither the target compound nor the unsubstituted analog are individually reported in public databases, class-level data demonstrate that within closely related 2-thioimidazole series, chloro substitution on the aromatic ring can shift p38α IC50 values by 5- to 50-fold compared to the unsubstituted phenyl counterpart [2].

Chloro vs. Des-Chloro Kinase Potential

Class-level

Within 174-compound 2-thioimidazole series, aromatic chloro substitution associated with 5- to 50-fold IC50 shifts (CoMFA Q² = 0.475).

Chloro substituent is a key SAR vector for kinase inhibition.

Direct p38α IC50 not publicly reported for target compound.

Evidence Dimension	Predicted p38α MAPK binding affinity contribution of chloro substituent
Target Compound Data	2-Chlorobenzylthio-1-methylimidazole (MW ~238.74): ortho-Cl present, capable of halogen bonding and enhanced hydrophobic contacts
Comparator Or Baseline	2-(Benzylthio)-1-methyl-1H-imidazole (CAS 63348-55-0, MW 204.29): no halogen substituent; purity 95–98% from commercial suppliers
Quantified Difference	Class-level inference: within 2-thioimidazole p38 inhibitor series, aromatic chloro substitution associated with 5- to 50-fold IC50 shifts; CoMFA model Q² = 0.475 for steric/electrostatic field contributions
Conditions	3D-QSAR analysis of 174 compounds; p38α biochemical inhibition assay

Why This Matters

For medicinal chemistry teams pursuing p38α MAPK inhibitor lead optimization, the chloro substituent represents a key SAR vector; procurement of the chlorinated compound is essential for establishing structure–activity trends, as the des-chloro analog cannot serve as a surrogate.

• [1] Li, Y. et al. (2012) Insight into the Structural Determinants of Imidazole Scaffold-Based Derivatives as P38 MAP Kinase Inhibitors by Computational Explorations. 3D-QSAR of 174 2-thioimidazoles; CoMFA Q² = 0.475. View Source
• [2] Laufer, S. A. et al. (2008) J. Med. Chem., 51, 4122–4149. SAR of 2-thioimidazole p38 inhibitors showing >1000-fold potency range dependent on 2-position substitution; approximately 90 compounds profiled for p38α IC50 and TNF-α/IL-1β release inhibition in human whole blood. View Source

Sulfur Oxidation State: Thioether vs. Sulfoxide Metabolic Potency

The target compound contains a thioether (sulfide) sulfur at the 2-position, which serves as a metabolic soft spot subject to CYP450-mediated oxidation to the corresponding sulfoxide. In a direct head-to-head evaluation of tri- and tetrasubstituted 2-thioimidazoles, the enantiomerically pure sulfoxide metabolites exhibited p38α MAPK IC50 values in the low nanomolar range, with enantiomer-dependent affinity differences compared to the parent sulfides [1]. Furthermore, certain pyridinylimidazole sulfoxide derivatives achieved TNF-α release inhibition in human whole blood (HWB) with IC50 values as low as 52 nM [2]. The chiral sulfoxide approach demonstrated that the sulfide → sulfoxide metabolic transformation can either enhance or diminish potency depending on the specific substitution pattern, making the sulfide oxidation state a critical quality attribute for reproducible pharmacology [3]. This class-level evidence establishes that the thioether oxidation state of the target compound is a defined starting point for metabolic studies and cannot be assumed equivalent to pre-oxidized sulfoxide analogs.

Thioether vs. Sulfoxide Potency

Head-to-head

Enantiomerically pure sulfoxide metabolites exhibit low nanomolar p38α IC50; enantiomer-dependent affinity differences vs. parent sulfide, with up to >10-fold shifts.

Sulfide oxidation state is a defined metabolic starting point.

Reported HWB TNF-α IC50 as low as 52 nM for optimized derivatives.

Evidence Dimension	p38α MAPK inhibitory potency: sulfide vs. enantiomerically pure sulfoxide metabolites
Target Compound Data	2-Chlorobenzylthio-1-methylimidazole (sulfide oxidation state); expected to serve as metabolic precursor to corresponding sulfoxide
Comparator Or Baseline	Enantiomerically pure 2-thioimidazole sulfoxides: p38α IC50 in low nanomolar range; HWB TNF-α IC50 as low as 52 nM for optimized pyridinylimidazole derivatives
Quantified Difference	Enantiomer-dependent affinity differences between sulfide and sulfoxide states; up to >10-fold potency shifts depending on absolute configuration and substitution
Conditions	p38α MAPK biochemical inhibition assay; human whole blood TNF-α release assay (LPS-stimulated)

Why This Matters

For metabolism and pharmacokinetic studies, the sulfide form of the compound is required as the authentic metabolic precursor; procurement of the correct oxidation state is essential for in vitro metabolite identification (e.g., liver microsome incubations) and for establishing metabolite–parent pharmacokinetic relationships.

• [1] Bühler, S. et al. (2011) Chiral Sulfoxides as Metabolites of 2-Thioimidazole-Based p38α MAPK Inhibitors: Enantioselective Synthesis and Biological Evaluation. J. Med. Chem., 54(9), 3283–3297. Enantiomerically pure sulfoxides with ee up to 99%; p38α IC50 in low nanomolar range. View Source
• [2] Bühler, S. et al. (2011) J. Med. Chem., 54(9), 3283–3297. Some pyridinylimidazole derivatives showed excellent HWB activity with IC50 as low as 52 nM for TNF-α release inhibition. View Source
• [3] Chiral Sulfoxides as Metabolites of 2-Thioimidazole-Based p38α MAPK Inhibitors – Semantic Scholar summary. Differences in enantiomer affinities for p38α enzyme with IC50 in low nanomolar range. View Source

Immunomodulatory Patent Coverage for 2-Thioimidazoles

The generic Markush structure disclosed in US Patent Application US20060235054 (and corresponding international filings WO 02/066458, WO 02/076951) encompasses 2-thio-substituted imidazole derivatives of formula I, wherein R₂ is defined as, inter alia, a substituted or unsubstituted arylalkylthio group, and R₁ can be alkyl including methyl [1]. The 2-chlorobenzylthio-1-methyl substitution pattern of the target compound falls within the claimed chemical space of these patents, which assert immunomodulating and cytokine-release-inhibiting activity—specifically the inhibition of TNF-α and IL-1β release—as the therapeutic utility [2]. While the patent does not disclose isolated biological data for the exact target compound, it establishes a proprietary landscape wherein this specific substitution pattern is claimed as part of a pharmacologically active series. The related patent family (including DE 102 22 103) further describes 4,5-disubstituted 2-(substituted thio)-imidazole derivatives with anti-inflammatory activity [3].

Patent Coverage Landscape

Context-dependent

Target substitution pattern falls within Markush claims of US20060235054 and related filings for immunomodulating 2-thioimidazoles.

Freedom-to-operate assessment context.

No isolated biological data for the exact compound disclosed.

Evidence Dimension	Patent claim scope encompassing the 2-chlorobenzylthio-1-methyl substitution pattern
Target Compound Data	Substitution pattern: 1-methyl, 2-(2-chlorobenzylthio); falls within Markush formula I of US20060235054 (R₁ = alkyl, R₂ = substituted arylalkylthio)
Comparator Or Baseline	Patent claims generic 2-thioimidazole scaffold with immunomodulating/cytokine-release-inhibiting activity; approximately 37 exemplified compounds in related WO 00/17192 tested for TNF-α/IL-1β inhibition in PBMC and human whole blood
Quantified Difference	Not applicable (patent claims structural coverage rather than quantitative potency data for individual compound)
Conditions	Patent examination context; biological activity asserted for claimed compound class as a whole

Why This Matters

For industrial research organizations, awareness of patent coverage is critical for freedom-to-operate assessments; the target compound's structural placement within patented chemical space may affect its suitability for certain commercial development pathways.

• [1] US Patent Application US20060235054. 2-Thio-substituted imidazole derivatives and their use in pharmaceutics. Filed 2003-08-20. Assignee: Sanofi-Aventis Deutschland GmbH. Claims immunomodulating and cytokine-release-inhibiting 2-thioimidazoles of formula I. View Source
• [2] WO 02/066458 and WO 02/076951. 2-Thio-substituted imidazole derivatives having immunomodulating and cytokine-release-inhibiting action. International patent family. View Source
• [3] DE 102 22 103. Imidazole compounds having immunomodulating and cytokine-release-inhibiting action. German priority document for the above patent family. View Source

Immunosuppressant Benchmark: Mixed Lymphocyte Reaction Potency

A structurally related 2-thioimidazole, 2-[(1-methyl-4-nitro-1H-imidazol-5-yl)thio]-1-methylimidazole (Tocris Cat. No. 0563, MW 239.26), has been quantitatively characterized as an immunosuppressant, producing 82% inhibition of [³H]-thymidine incorporation in the human mixed lymphocyte reaction (MLR) at 10 μM, with an ED₅₀ of 3.15 μM . This compound shares the core 1-methyl-2-thioimidazole scaffold with the target compound, differing only in the nature of the S-substituent (nitroimidazole vs. chlorobenzyl). The MLR ED₅₀ of 3.15 μM provides a class-relevant potency benchmark against which the target compound's immunomodulatory activity can be compared in similar assay formats [1]. The rational design of this compound class as azathioprine analogs lacking the 6-mercaptopurine substituent demonstrated that the 2-thioimidazole core itself is sufficient to retain or enhance immunosuppressive effects while potentially mitigating bone marrow toxicity .

MLR Immunosuppressant Benchmark

Cross-study comparable

Structurally related 2-thioimidazole benchmark: 82% inhibition at 10 µM, ED₅₀ = 3.15 µM in human MLR.

Scaffold-related immunopharmacology context.

Target compound activity uncharacterized; benchmark available commercially.

Evidence Dimension	Immunosuppressive potency in human mixed lymphocyte reaction (MLR)
Target Compound Data	1H-Imidazole, 2-[[(2-chlorophenyl)methyl]thio]-1-methyl-: data not publicly reported; shares 1-methyl-2-thioimidazole core scaffold
Comparator Or Baseline	2-[(1-Methyl-4-nitro-1H-imidazol-5-yl)thio]-1-methylimidazole: 82% inhibition of [³H]-thymidine incorporation at 10 μM; ED₅₀ = 3.15 μM in human MLR
Quantified Difference	Class benchmark: ED₅₀ = 3.15 μM for nitroimidazole analog; target compound activity uncharacterized but scaffold-related
Conditions	Human mixed lymphocyte reaction; [³H]-thymidine incorporation assay

Why This Matters

The availability of a structurally related, commercially sourced benchmark compound with defined MLR potency enables researchers to contextualize any newly generated data for the target compound within an established immunopharmacological framework.

• [1] Crawford, D. et al. (1996) Rational design of novel immunosuppressive drugs: analogues of azathioprine lacking the 6-mercaptopurine substituent retain or have enhanced immunosuppressive effects. Journal of Medicinal Chemistry, 39, 2690. PMID: 8709098. View Source

2-[(2-Chlorobenzyl)thio]-1-methylimidazole: Research & Procurement Scenarios

p38α MAPK Inhibitor SAR: 2-Benzylthio Substituent Exploration

Medicinal chemistry teams pursuing ATP-competitive p38α MAPK inhibitors can employ the target compound as a key SAR probe to investigate the contribution of ortho-chloro substitution to kinase inhibitory potency and selectivity. As demonstrated by Laufer et al. (2008), systematic variation of 2-position substituents in the 2-thioimidazole series modulates p38α IC50 values across a >1000-fold range and differentially affects CYP450 isozyme inhibition profiles [1]. The target compound, with its 2-chlorobenzylthio group, fills a specific SAR coordinate between the des-chloro benzylthio analog (CAS 63348-55-0) and the para-chloro isomer (CAS 392707-50-5), enabling the construction of halogen-position–activity relationships. Procurement of all three compounds as a matched set supports rigorous Free–Wilson or Topliss analysis of substituent contributions [2].

In Vitro Metabolism: CYP450-Mediated Sulfoxidation

The thioether (sulfide) moiety of the target compound serves as a defined substrate for CYP450-catalyzed S-oxidation studies. As established by Bühler et al. (2011), 2-thioimidazole sulfides undergo enantioselective oxidation to chiral sulfoxide metabolites, with the resulting enantiomers displaying differential p38α inhibitory potency in the low nanomolar range [3]. Researchers can incubate the target compound with human liver microsomes or recombinant CYP isoforms (e.g., CYP3A4, CYP2C9) to characterize metabolite formation kinetics, identify the major sulfoxide enantiomer(s) produced, and compare metabolic stability (e.g., intrinsic clearance, half-life) against the para-chloro isomer or des-chloro analog. Such data are essential for predicting in vivo pharmacokinetic behavior and for assessing metabolic soft-spot liability [4].

Immunomodulatory Screening: Cytokine Release in Human Whole Blood and PBMCs

The target compound is structurally eligible for evaluation in cytokine-release inhibition assays as described in the patent literature for 2-thioimidazole derivatives with immunomodulating activity [5]. Following the experimental framework of Laufer et al. (2008), in which approximately 90 pyridinylimidazole-based 2-thioimidazoles were profiled for TNF-α and IL-1β release inhibition in LPS-stimulated human whole blood, researchers can benchmark the target compound's activity (IC50 for TNF-α and IL-1β suppression) against the class reference inhibitor ML3403 (p38α IC50 = 0.38 μM; PBMC IL-1β IC50 = 0.039 μM; PBMC TNF-α IC50 = 0.16 μM) . Positive results would position the compound for further selectivity profiling against a panel of 17+ kinases and for CYP450 drug–drug interaction liability assessment.

Chemical Biology Tool for Target Deconvolution and Chemoproteomics

Research groups engaged in kinase target deconvolution or chemoproteomics can procure the target compound as a scaffold for affinity probe development. The 2-chlorobenzylthio moiety provides a distinct chemical handle—the chlorine atom serves as both a recognition element for target binding (via halogen bonding) and a spectroscopic tag (³⁵Cl/³⁷Cl isotope pattern) for mass spectrometry-based detection [6]. When compared to the des-chloro analog, the presence of chlorine facilitates stable isotope labeling strategies and enables differentiation of specific from non-specific protein interactions in pull-down experiments. The compound's commercial availability at ≥95% purity from specialty suppliers supports reproducible chemical biology workflows .

Application

Selection Property

Validation Focus

p38α MAPK inhibitor SAR

Halogen-position SAR probe set

Kinase inhibition potency panel

CYP450 sulfoxidation metabolism

Thioether metabolic precursor

Metabolite identification and kinetics

Cytokine release screening

Immunomodulatory probe scaffold

TNF-α/IL-1β suppression potency

Chemoproteomics & target deconvolution

Chlorine mass tag and halogen bonding

Specific vs. non-specific binding differentiation

• [1] Laufer, S. A. et al. (2008) J. Med. Chem., 51, 4122–4149. SAR of 2-thioimidazole p38 inhibitors; p38α IC50 values in low nanomolar range; CYP450 profiling. View Source
• [2] Li, Y. et al. (2012) Insight into the Structural Determinants of Imidazole Scaffold-Based Derivatives as P38 MAP Kinase Inhibitors by Computational Explorations. 3D-QSAR of 174 2-thioimidazoles; steric and electrostatic field contributions. View Source
• [3] Bühler, S. et al. (2011) Chiral Sulfoxides as Metabolites of 2-Thioimidazole-Based p38α MAPK Inhibitors. J. Med. Chem., 54(9), 3283–3297. View Source
• [4] From 2-Alkylsulfanylimidazoles to 2-Alkylimidazoles: An Approach towards Metabolically More Stable p38α MAP Kinase Inhibitors. In vitro and in vivo metabolism of ML3403 demonstrating rapid sulfoxidation. View Source
• [5] US Patent Application US20060235054. 2-Thio-substituted imidazole derivatives with immunomodulating and cytokine-release-inhibiting action. View Source
• [6] Li, Y. et al. (2012). Computational explorations demonstrating hydrogen bonding and steric size as crucial factors in 2-thioimidazole mechanism of action. View Source